![molecular formula C6H11ClF3NS B6222471 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride CAS No. 2758004-61-2](/img/no-structure.png)
1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride
Overview
Description
1-(2-(Trifluoromethyl)thiolan-2-yl)methanamine hydrochloride, also known as TFMA hydrochloride, is an organosulfur compound that is widely used in scientific research for various applications. It is a colorless solid that is soluble in water and has a melting point of 120-123°C. TFMA hydrochloride is an important building block in the synthesis of various compounds, and it has been used in the synthesis of many pharmaceuticals, including antibiotics and anti-cancer drugs. Additionally, TFMA hydrochloride has been used in the study of enzyme-catalyzed reactions, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride has a wide range of scientific research applications. It has been used in the study of enzyme-catalyzed reactions, as well as in the study of biochemical and physiological processes. Additionally, 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride has been used in the synthesis of various compounds, including antibiotics and anti-cancer drugs. It has also been used in the development of new catalysts and reagents for organic synthesis.
Mechanism of Action
The mechanism of action of 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride is not well understood. It is believed to act as a proton donor, which would explain its ability to catalyze certain reactions. Additionally, 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride may act as a Lewis acid, which would explain its ability to facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as phosphatases and proteases, as well as to modulate the activity of other enzymes, such as kinases and phosphatases. Additionally, 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride has been shown to modulate the activity of various ion channels, including calcium and potassium channels, as well as to modulate the activity of various receptors, such as G-protein coupled receptors.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride in lab experiments include its low cost, its wide range of applications, and its ability to catalyze certain reactions. Additionally, 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride is a stable compound and can be used over a wide range of temperatures and pH levels. The main limitation of using 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride in lab experiments is its lack of specificity, as it may affect the activity of multiple enzymes and receptors.
Future Directions
The potential future directions of 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride include further research into its mechanism of action and its potential applications in drug design and development. Additionally, further research into the biochemical and physiological effects of 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride may lead to the development of new therapeutic agents. Additionally, further research into the synthesis of 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride may lead to the development of more efficient and cost-effective methods for its production. Finally, further research into the use of 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride in lab experiments may lead to the development of more efficient and cost-effective methods for its use.
Synthesis Methods
1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride can be synthesized from trifluoromethanesulfonyl chloride and 1-(2-aminoethyl)thiophene in the presence of a base, such as potassium carbonate. The reaction is carried out in a solvent, such as dichloromethane, and the resulting product is then purified by recrystallization. Other methods for the synthesis of 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride hydrochloride include the reaction of 1-(2-aminoethyl)thiophene with trifluoromethanesulfonic anhydride in the presence of a base, and the reaction of 1-(2-aminoethyl)thiophene with trifluoromethanesulfonyl fluoride in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride involves the reaction of 2-(trifluoromethyl)thiolane with formaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-(trifluoromethyl)thiolane", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 2-(trifluoromethyl)thiolane is reacted with formaldehyde in the presence of a catalyst such as p-toluenesulfonic acid to form 1-(2-(trifluoromethyl)thiolan-2-yl)methanol.", "Step 2: The resulting alcohol is then reduced with sodium borohydride to form 1-(2-(trifluoromethyl)thiolan-2-yl)methanamine.", "Step 3: The amine is then reacted with hydrochloric acid to form 1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride." ] } | |
CAS RN |
2758004-61-2 |
Product Name |
1-[2-(trifluoromethyl)thiolan-2-yl]methanamine hydrochloride |
Molecular Formula |
C6H11ClF3NS |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
